N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide

• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-prop-2-enylpropanamide
• InChI: InChI=1S/C13H16ClNO2/c1-4-9-15-12(16)13(2,3)17-11-7-5-10(14)6-8-11/h4-8H,1,9H2,2-3H3,(H,15,16)
• InChI Key: QMSOAYURFALISI-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NCC=C)OC1=CC=C(C=C1)Cl

Description

N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide is a chemical compound that is widely used in scientific research. It is a member of the amide family of compounds and is also known by its chemical name, allylchlorophenoxyacetamide. This compound is used in a variety of research applications due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide is not fully understood, but it is believed to act as a competitive inhibitor of amide hydrolases. This inhibition leads to an increase in the levels of amide compounds in the body, which can have a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide has been shown to have a variety of biochemical and physiological effects in scientific research. It has been shown to increase the levels of endogenous amide compounds in the body, which can have anti-inflammatory and analgesic effects. It has also been shown to have effects on the central nervous system, including sedation and anxiolysis.

Advantages and Limitations for Lab Experiments

N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide has several advantages for use in scientific research. It is a well-characterized compound that is readily available and relatively inexpensive. It is also stable under a wide range of conditions, making it suitable for use in a variety of experimental settings.
However, there are also some limitations to the use of this compound in lab experiments. It has a relatively low potency compared to other amide compounds, which can make it difficult to observe significant effects in some experiments. It is also not suitable for use in studies of drug metabolism or pharmacokinetics, as it is rapidly metabolized in vivo.

Future Directions

There are several potential future directions for research involving N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide. One area of interest is the development of more potent inhibitors of amide hydrolases, which could have therapeutic applications in the treatment of inflammatory and pain disorders.
Another area of interest is the study of the effects of N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide on the central nervous system, particularly its potential as a sedative or anxiolytic agent. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
In conclusion, N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide is a valuable tool for scientific research due to its unique properties and mechanism of action. While there are some limitations to its use, it has the potential to contribute to a wide range of research areas and has several potential future directions for investigation.

Synthesis Methods

The synthesis of N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide involves the reaction of allylamine with 4-chlorophenoxyacetic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with thionyl chloride to yield the final product.

Scientific Research Applications

N-allyl-2-(4-chlorophenoxy)-2-methylpropanamide is widely used in scientific research as a tool to study the physiological and biochemical effects of amide compounds. It is commonly used as a substrate in enzymatic assays to study the activity of amide hydrolases. It is also used as a model compound to study the metabolism and pharmacokinetics of amide compounds in vivo.